5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride

• IUPAC Name: 5-imino-10H-phenothiazine 5-oxide;hydrochloride
• InChI: InChI=1S/C12H10N2OS.ClH/c13-16(15)11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)16;/h1-8,13-14H;1H
• InChI Key: GBLVGNNGAUFOSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC3=CC=CC=C3S2(=N)=O.Cl
• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol

Description

5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride, also known as Methylene Blue, is a synthetic compound that has been used in various scientific research applications. This compound belongs to the phenothiazine family of compounds and is known for its unique properties such as its ability to act as a redox indicator and its fluorescent properties.

Scientific Research Applications

Antitumor Activity

Phenothiazine derivatives exhibit significant antitumor and antiproliferative activities. Compounds like 5H-pyrido[3,2-a]phenoxazin-5-one and 5H-pyrido[3,2-a]phenothiazin-5-one have been synthesized and evaluated against human neoplastic cell lines, showing potent inhibition of cell proliferation in the submicromolar range. These compounds, through their intercalating activities with DNA, offer a new avenue for anticancer drug development (Bolognese et al., 2002).

Antimicrobial Activity

Some novel phenothiazine derivatives have been synthesized and tested for their antimicrobial properties. Compounds with phenothiazine core are known for their broad pharmaceutical properties, including acting as sedatives, tranquilizers, and bactericides. The antimicrobial activity of these derivatives against various pathogenic microorganisms suggests their potential as new therapeutic agents (Gopi, Sastry, & Dhanaraju, 2017).

Material Science Applications

Phenothiazine-containing cruciforms have been synthesized, showcasing metallochromic properties that may have applications in sensory devices for metal cations. These cruciform fluorophores demonstrate significant shifts in emission when exposed to different metal triflates, indicating their potential use in material science for detecting and responding to metal ions (Hauck et al., 2007).

Antioxidant Properties

Phenothiazine derivatives have also been explored for their antioxidant activities. The modification of phenothiazine molecules to include various substituents has been shown to enhance their antioxidant properties, highlighting their potential use in treating oxidative stress-related diseases (Maddila et al., 2015).